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Compound of Interest

Compound Name: rac Darifenacin-d4

Cat. No.: B563390

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This document provides immediate, essential
safety and logistical information for rac Darifenacin-d4, including operational procedures and
disposal plans to ensure a safe laboratory environment.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of rac Darifenacin-
d4.

Property Value Source
CAS Number 1189701-43-6 [1][2][3]
Molecular Formula C2sH26DaN202 [4]
Molecular Weight 430.57 g/mol [31[41[5]
Appearance White Solid [1]

-20°C Freezer, Under Inert
Storage Temperature ) [1]
Atmosphere, Hygroscopic

Hazard Identification and Personal Protective
Equipment (PPE)
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While a specific Safety Data Sheet (SDS) for rac Darifenacin-d4 is not readily available, the
SDS for Darifenacin (hydrobromide) indicates that the compound may cause skin irritation,
serious eye irritation, and respiratory irritation[6]. Given the structural similarity, it is prudent to
handle rac Darifenacin-d4 with the same level of caution.

Personal Protective Equipment (PPE) Requirements:

PPE Specification

Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).
Eye/Face Protection Safety glasses with side-shields or goggles.
Skin and Body Protection Laboratory coat.

Use a properly fitted, air-purifying or air-fed
Respiratory Protection respirator if a risk assessment indicates this is

necessary.

Operational Plan for Handling rac Darifenacin-d4

This step-by-step guide ensures the safe handling of rac Darifenacin-d4 from receipt to
disposal.

1. Receiving and Inspection:

e Upon receipt, visually inspect the container for any damage or leaks.

o Verify that the product name and CAS number on the label match the order.

e Log the compound into the chemical inventory system.

2. Storage:

o Store the compound in a tightly sealed container in a freezer at -20°C[1].

o Store under an inert atmosphere and protect from moisture as it is hygroscopic[1].

o Keep in a designated, well-ventilated, and secure area.
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. Preparation and Use:
Handle the compound in a well-ventilated area, preferably within a chemical fume hood.
Avoid breathing dust, fume, gas, mist, vapors, or spray|[6].
Prevent contact with skin and eyes by wearing appropriate PPE.
Weigh the required amount in an enclosed balance or a ventilated balance enclosure.
For creating solutions, add the solid to the solvent slowly.

. Spills and Accidental Exposure:

Skin Contact: Immediately wash with plenty of water and soap[6]. Remove contaminated
clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing[6]. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal. For large spills, evacuate the area and follow
emergency procedures.

Disposal Plan

Proper disposal of rac Darifenacin-d4 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Unused Material: Dispose of unused rac Darifenacin-d4 as hazardous waste. Contact your
institution's environmental health and safety (EHS) office for specific guidelines.
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» Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, weighing paper, and pipette tips, should be considered contaminated and
disposed of as hazardous waste.

o Empty Containers: Triple rinse the container with a suitable solvent. The rinsate should be
collected and disposed of as hazardous waste. Once decontaminated, the container can be
disposed of according to local regulations. Do not reuse empty containers.

o General Guidance: For unused medicines, the FDA recommends drug take-back programs
as the preferred disposal method[7]. While this is a pharmaceutical compound, in a research
setting, it must be disposed of following hazardous waste protocols. If a take-back program
is not an option, the material should be disposed of in the household trash after being mixed
with an unpalatable substance like dirt or coffee grounds and sealed in a container[7].
However, for a laboratory setting, incineration through a licensed hazardous waste disposal
company is the most appropriate method.

Experimental Workflow: Safe Handling and
Preparation of a Stock Solution
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Caption: Workflow for safe handling and preparation of a rac Darifenacin-d4 stock solution.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b563390?utm_src=pdf-body-img
https://www.benchchem.com/product/b563390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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